Cas no 1261896-40-5 (3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261896-40-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18312677
• CID: 2761944
• PubChem ID: 53218403
• Update Time: 2025-10-28

3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70683344
• MFCD18312677
• 3-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• Z2465765370
• 3'-(Dimethylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95%
• 1261896-40-5
• 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18312677
• Inchi： 1S/C16H15NO3/c1-17(2)15(18)13-7-3-5-11(9-13)12-6-4-8-14(10-12)16(19)20/h3-10H,1-2H3,(H,19,20)
• InChI Key： BANNLWVODJINCF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC=C(C(=O)O)C=1)N(C)C

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid

Introduction to 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic Acid (CAS No: 1261896-40-5)

3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261896-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of the N,N-Dimethylaminocarbonyl group in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid consists of a benzoic acid core substituted with a phenyl ring at the 3-position, which is further modified by the N,N-Dimethylaminocarbonyl moiety. This structural arrangement not only enhances its solubility and stability but also influences its interactions with biological targets. The compound's ability to act as a precursor or intermediate in synthetic chemistry has made it a subject of interest for researchers exploring new synthetic pathways and methodologies.

In recent years, there has been a growing interest in benzoic acid derivatives due to their reported pharmacological activities. Studies have suggested that compounds with similar structural motifs may exhibit properties such as anti-inflammatory, analgesic, and antioxidant effects. The specific arrangement of functional groups in 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid may contribute to its potential role in modulating various biological pathways. For instance, the N,N-Dimethylaminocarbonyl group is known to enhance the bioavailability of attached molecules, making it a useful feature in drug design.

The synthesis of 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The compound's stability under various conditions, including storage and handling, is another critical factor that researchers consider when evaluating its suitability for further applications.

One of the most compelling aspects of 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid is its potential as a building block for more complex pharmacophores. By modifying its structure or incorporating it into larger molecular frameworks, scientists can explore new therapeutic agents with tailored properties. For example, studies have shown that benzoic acid derivatives can be used to develop inhibitors targeting specific enzymes or receptors involved in disease pathways. The versatility of this compound makes it an attractive candidate for medicinal chemistry research.

The pharmacological profile of 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid is still under investigation, but preliminary studies suggest promising avenues for further exploration. Researchers are particularly interested in its potential anti-inflammatory effects, which could make it useful in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to interact with cellular receptors and enzymes may open doors for applications in neurodegenerative diseases and cancer therapy.

In conclusion, 3-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid (CAS No: 1261896-40-5) represents a significant advancement in the field of organic and pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for research and development. As scientists continue to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.